1-[4-(4-Bromo-3-methoxybenzenesulfonyl)piperazin-1-yl]ethan-1-one

• IUPAC Name: 1-[4-(4-bromo-3-methoxyphenyl)sulfonylpiperazin-1-yl]ethanone
• InChI: InChI=1S/C13H17BrN2O4S/c1-10(17)15-5-7-16(8-6-15)21(18,19)11-3-4-12(14)13(9-11)20-2/h3-4,9H,5-8H2,1-2H3
• InChI Key: XCRZCCSYHXGGQE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)Br)OC
• Molecular Formula: C13H17BrN2O4S
• Molecular Weight: 377.26 g/mol

Description

The compound “1-[4-(4-Bromo-3-methoxybenzenesulfonyl)piperazin-1-yl]ethan-1-one” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The compound also contains a methoxy group and a benzenesulfonyl group, which can have various effects on the compound’s physical and chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The bromo group could potentially be replaced by other groups in a substitution reaction. The compound could also potentially undergo reactions involving the carbonyl group or the piperazine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the carbonyl group and the sulfonyl group could affect the compound’s solubility in different solvents. The compound’s melting point, boiling point, and other physical properties could be determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Piperazine rings are often involved in binding to receptors or enzymes in the body. The specific effects of the compound would depend on the structure of the rest of the molecule and the nature of its biological target.

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through experimental studies. These could include tests of the compound’s toxicity, its potential for causing irritation or allergic reactions, and its environmental impact.

Future Directions

Future research on this compound could involve further studies of its synthesis and properties, as well as investigations of its biological activity. If the compound shows promising activity in initial tests, it could be studied as a potential pharmaceutical or agrochemical.